Cas no 139580-29-3 (Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide)

• Product Name: Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide
• CAS No: 139580-29-3
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 1275446
• Update Time: 2024-08-04

Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide
• Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-, 1,1-dioxide

• Inchi： 1S/C16H13NO3S/c1-11-6-8-12(9-7-11)17-10-15-16(18)13-4-2-3-5-14(13)21(15,19)20/h2-10,17H,1H3
• InChI Key： FYFYDVQHGSIVLO-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(=O)C(=CNC1=CC=C(C)C=C1)S2(=O)=O

Computed Properties

• Exact Mass: 299.06169

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 509.8±50.0 °C(Predicted)
• PSA: 63.24
• pka: -1.24±0.20(Predicted)